Cas no 1795302-60-1 (2-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide)

• Product Name: 2-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide
• CAS No: 1795302-60-1
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 5368897
• Update Time: 2025-11-05

2-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)benzamide
• 2-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide

• Inchi： 1S/C19H23NO3S/c1-22-18-7-3-2-6-17(18)19(21)20(15-9-12-23-13-10-15)11-8-16-5-4-14-24-16/h2-7,14-15H,8-13H2,1H3
• InChI Key： BPUSIWYAABHDOY-UHFFFAOYSA-N
• SMILES： C(N(C1CCOCC1)CCC1SC=CC=1)(=O)C1=CC=CC=C1OC

Additional information on 2-methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide

Introduction to 2-Methoxy-N-(Oxan-4-Yl)-N-[2-(Thiophen-2-Yl)Ethyl]Benzamide (CAS No. 1795302-60-1)

2-Methoxy-N-(oxan-4-yl)-N-[2-(thiophen-2-yl)ethyl]benzamide is a structurally complex organic compound with the CAS registry number 1795302-60-1. This compound belongs to the class of benzamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a benzamide core with substituents that include a methoxy group, an oxane ring, and a thiophene moiety, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 1795302-60-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining product quality. The incorporation of the thiophene group, a heterocyclic aromatic compound, adds unique electronic properties to the molecule, enhancing its potential for use in electronic materials or as a ligand in coordination chemistry.

One of the most intriguing aspects of 1795302-60-1 is its pharmacological profile. Studies have shown that this compound exhibits moderate to strong inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has been explored in preclinical models, highlighting its role in neuroprotective therapies.

The structural versatility of 1795302-60-1 allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, the oxane ring can be modified to introduce additional functional groups, potentially enhancing solubility or bioavailability. Recent research has also focused on the compound's stability under physiological conditions, which is crucial for its prospective use in drug delivery systems.

In terms of material science applications, 1795302-60-1 has shown promise as a precursor for advanced materials such as organic semiconductors or stimuli-responsive polymers. Its aromatic system and heterocyclic components contribute to unique optical and electronic properties, making it a valuable building block in nanotechnology.

Despite its potential, the development of 1795302-60-1 into a commercial product requires thorough safety assessments and regulatory approvals. Ongoing studies are evaluating its toxicity profiles and environmental impact to ensure sustainable production and use.

In conclusion, 1795302-60-1, or 2-methoxy-N-(oxan-4-yli)-N-[2-(thiophen-2-yli)ethyl]benzamide, stands at the intersection of organic synthesis and applied sciences. Its diverse structural features and promising biological activities make it a subject of continued research interest across multiple disciplines.